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Compound of Interest

Compound Name: Gly6 hydrochloride

Cat. No.: B12414846 Get Quote

Essential Safety and Handling Guide for Gly6
Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Gly6 hydrochloride. Adherence to these procedures

is vital for ensuring personal safety and maintaining a secure laboratory environment.

I. Personal Protective Equipment (PPE)
When handling Gly6 hydrochloride, a comprehensive PPE strategy is mandatory to prevent

exposure. The following table summarizes the required equipment.
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Protection Level Equipment Specifications & Use Case

Primary Engineering Control Chemical Fume Hood

Use whenever handling the

solid compound to minimize

inhalation of dust particles.

Eye & Face Protection Safety Goggles & Face Shield

Wear chemical safety goggles

that comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield should be used in

conjunction with goggles when

there is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

option, offering protection

against bases, oils, and many

solvents.[2] Always inspect

gloves for integrity before use

and dispose of them after

handling the compound.[3]

Body Protection
Laboratory Coat & Protective

Clothing

A standard laboratory coat

should be worn. For larger

quantities or when there is a

significant risk of spillage,

chemical-resistant overalls or

an apron are recommended.[4]

Respiratory Protection NIOSH-approved Respirator

A respirator is necessary if

working outside of a fume

hood or if dust generation is

unavoidable.[5] The type of

respirator should be selected

based on the potential

concentration of airborne

particles.
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II. Operational Plan: Safe Handling Procedure
The following workflow outlines the step-by-step process for safely handling Gly6
hydrochloride from preparation to clean-up.
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Preparation

Handling & Use

Clean-up & Disposal

1. Don PPE

2. Prepare Workspace in Fume Hood

3. Weigh Gly6 Hydrochloride

4. Dissolve or Use in Reaction

5. Transfer Solution

6. Decontaminate Glassware & Surfaces

7. Dispose of Waste

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Gly6 Hydrochloride.
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III. Experimental Protocols
Due to the broad research applications of Gly6 hydrochloride, specific experimental protocols

will vary. The mode of action of similar compounds has been studied, for instance, in the

context of bacteriolytic agents where cleavage of hexaglycine is observed. Researchers should

consult relevant literature for detailed methodologies related to their specific application. The

primary focus of this document is to ensure the safe handling of the compound regardless of

the experimental context.

IV. Disposal Plan
Proper disposal of Gly6 hydrochloride and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: Gly6 hydrochloride is a corrosive, acidic, organic solid. All waste

containing this compound should be treated as hazardous chemical waste.

Container Disposal: Empty containers may contain residual dust and should be

decontaminated or disposed of as hazardous waste. Do not reuse empty containers.

Waste Collection:

Solid Waste: Collect any spilled solid or unused material in a clearly labeled, sealed

container.

Liquid Waste: Solutions of Gly6 hydrochloride should be collected in a designated,

labeled hazardous waste container. Do not pour down the drain.

Disposal Procedure: All waste must be disposed of through an approved waste disposal

plant. Follow all local, state, and federal regulations for hazardous waste disposal.

V. Hazard Control Hierarchy
The following diagram illustrates the logical relationship of controls to minimize exposure to

Gly6 hydrochloride, from the most effective to the least effective measures.
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Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

If hazard cannot be eliminated

Administrative Controls
(e.g., SOPs, Training)

To supplement engineering controls

Personal Protective Equipment (PPE)
(Least Effective)

As a final barrier

Click to download full resolution via product page

Caption: Hierarchy of Controls for Chemical Hazards.

VI. Quantitative Data Summary
The following table summarizes key quantitative data for Gly6 hydrochloride.

Property Value Reference

Molecular Formula C₂H₅NO₂·HCl

Molecular Weight 111.53 g/mol

Melting Point 173 - 177 °C

Decomposition Temperature 201 °C

pH
1.0 - 2.0 (100 g/L aqueous

solution at 20°C)
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By implementing these safety protocols, researchers can minimize the risks associated with

handling Gly6 hydrochloride and ensure a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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